Cas no 67-47-0 (5-Hydroxymethylfurfural)

• Product name: 5-Hydroxymethylfurfural
• CAS No: 67-47-0
• MF: C₆H₆O₃
• MW: 126.1100
• MDL: MFCD00003234
• CID: 33861
• PubChem ID: 237332

5-Hydroxymethylfurfural Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxymethylfurfural
• TIMTEC-BB SBB004259
• 2-Furaldehyde, 5-(hydroxymethyl)-
• 2-Hydroxymethyl-5-furfural
• 5-(Hyddroxymethyl)Furfurole
• 5-(Hydroxymethyl)-2-formylfuran
• 5-(hydroxymethyl)-2-furaldehyd
• 5-(Hydroxymethyl)-2-furancarbonal
• 5-(hydroxymethyl)-2-furancarboxaldehyd
• 5-Hydroxymethyl-2-furaldehyde (stabilized with Water)
• 5-Hydroxymethyl-2-furaldehyde
• 5-(Hydroxymethyl)furan-2-carbaldehyde
• 5-(Hydroxymethyl)furfural
• HMF
• 5-(Hydroxymethyl)furfural (stabilized with Water)
• 5-(Hydroxymethyl)-2-furaldehyde
• Hydroxymethylfurfural
• 5-(Hydroxymethyl)-2-furfural
• 5-Oxymethylfurfurole
• 5-Hydroxymethylfuraldehyde
• Hydroxymethylfurfurole
• 5-Hydroxymethylfuran-2-aldehyde
• Hydroxymethylfurfuraldehyde
• Hydroxymethylfurfuralaldehyde
• 5-Hydroxymethyl-2-formylfuran
• 5-(Hydroxymethyl)-2-furfuraldehyde
• 5-Hy
• 5-羟甲基糠醛
• 2-Formyl-5-hydroxymethylfuran
• 5-hydroxymethyl-2-furaldehyde,95%
• 5-Hydroxymethyl-2-furfural
• 5-Hydroxymethylfurfuraldehyde
• 5-(Hydroxymethyl)furan-2-aldehyde
• 5-HMF
• 5-Hydroxymethyl-2-furancarbaldehyde
• "5-hydroxymethyl- 2-furancarboxaldehyde
• MLSMR
• 5-(Hydroxymethyl)furfurole
• SMR000393981
• MLS002454379
• 5-(Hydroxymethyl)-2-furancarboxaldehyde

• MDL： MFCD00003234
• Inchi： 1S/C6H6O3/c7-3-5-1-2-6(4-8)9-5/h1-3,8H,4H2
• InChI Key： NOEGNKMFWQHSLB-UHFFFAOYSA-N
• SMILES： O1C(C([H])=O)=C([H])C([H])=C1C([H])([H])O[H]
• BRN： 110889

Computed Properties

• Exact Mass: 126.031694g/mol
• Surface Charge: 0
• XLogP3: -0.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 126.031694g/mol
• Monoisotopic Mass: 126.031694g/mol
• Topological Polar Surface Area: 50.4Ų
• Heavy Atom Count: 9
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Molecular Weight: 126.11
• Tautomer Count: nothing

Experimental Properties

• Odor: Odor of chamomile flowers
• Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
• Heat of Combustion: 665 kcal/mol
• Taste: Butter, caramel, musty
• Color/Form: Liquid
• Density: 1.243 g/mL at 25 °C(lit.)
• Melting Point: 28-34 °C (lit.)
• Boiling Point: 114-116 °C/1 mmHg(lit.)
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Refractive Index: n20/D 1.562(lit.)
• Solubility: Freely soluble in methanol, ethanol, acetone, ethyl acetate, dimethylformamide. Soluble in ether, benzene, chloroform. Less soluble in carbon tetrachloride. Sparingly soluble in petroleum ether.
• Water Partition Coefficient: Soluble in water, alcohol, ethyl acetate, acetone, dimethylformamide, benzene, ether and chloroform.
• Stability/Shelf Life: Light Sensitive, Very Hygroscopic
• PSA: 50.44000
• LogP: 0.58440
• Refractive Index: Index of refraction: 1.5627 at 18 °C
• Odor: Odor of chamomile flowers
• Merck: 4832
• Vapor Pressure: 5.28X10-3 mm Hg at 25 °C (est)
• Solubility: It is easily soluble in methanol, ethanol, acetone, water, ethyl acetate, dimethylformamide, benzene, chloroform and ether, less soluble in carbon tetrachloride, slightly soluble in petroleum ether.
• Sensitiveness: Air & Light Sensitive

5-Hydroxymethylfurfural Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• FLUKA BRAND F CODES：8-10
• RTECS：LT7031100
• Hazardous Material Identification：
• TSCA：Yes
• Packing Group：III
• Safety Term：S24/25
• Packing Group：III
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

5-Hydroxymethylfurfural Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Miscellaneous
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl-aldehydes
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances